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Compound of Interest

Compound Name: 1,2-Cycloundecanedione dioxime

Cat. No.: B13815665

Get Quote

CAS No: 18310-16-2 | Formula:

[1]

Executive Summary
This technical guide provides a comprehensive safety and operational profile for 1,2-
Cycloundecanedione dioxime, a specialized vicinal dioxime reagent. Unlike common

analogues like Dimethylglyoxime (DMG) or Nioxime (1,2-Cyclohexanedione dioxime), this 11-

carbon macrocyclic derivative offers distinct lipophilic properties, making it valuable for the

extraction and spectrophotometric determination of transition metals (specifically Nickel and

Palladium) in non-aqueous phases.

Notice of Data Extrapolation: While specific toxicological data for the 11-membered ring variant

is limited, this guide synthesizes physicochemical data from CAS 18310-16-2 with validated

hazard profiles of homologous vic-dioximes to ensure a conservative, high-safety standard for

research handling.

Part 1: Chemical Identity & Physicochemical Profile[2]
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The 11-carbon backbone imparts significant hydrophobicity compared to smaller ring

analogues. This structural feature dictates its solubility profile and utility in solvent extraction

workflows.

Property Specification Scientific Context

CAS Number 18310-16-2
Unique identifier for the C11-

vic-dioxime [1].[1]

Molecular Weight 212.29 g/mol

Higher MW than Nioxime

(142.16 g/mol ) increases Van

der Waals forces.

Appearance
White to off-white crystalline

powder

Typical of oxime derivatives;

color changes indicate

oxidation.

Boiling Point ~335°C (Predicted)

High thermal stability, but

oximes decompose before

boiling at atm pressure.

Flash Point ~156°C
Combustible solid; requires

pre-heating to ignite.

Solubility

Low in

; Soluble in EtOH, MeOH,

The

chain dominates the polar

oxime headgroups, reducing

water solubility.

pKa ~10.5 (Oxime protons)

Slightly acidic; deprotonation is

required for metal chelation (

).

Part 2: Hazard Identification & Toxicology (GHS
Standards)
Based on functional group homology with 1,2-Cyclohexanedione dioxime (Nioxime) and

general oxime toxicology.
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2.1 GHS Classification
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume.[3][4][5]

P280: Wear protective gloves/eye protection (Nitrile rubber recommended).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3]

Remove contact lenses.[3]

2.2 Critical Toxicological Mechanisms
Metabolic Hydrolysis: In vivo, oximes can hydrolyze to the corresponding ketone (1,2-

Cycloundecanedione) and hydroxylamine. Hydroxylamine is a known mutagen and

hematotoxin (methemoglobinemia inducer).

Thermal Decomposition: Heating above 180°C may release nitrogen oxides (

) and trace hydrogen cyanide (

) due to the Beckmann rearrangement potential of cyclic oximes [2].

Part 3: Scientific Application & Mechanism
3.1 The Chelation Mechanism
1,2-Cycloundecanedione dioxime functions as a bidentate ligand. In the presence of

in a buffered alkaline solution (pH 8–10), two ligand molecules deprotonate and coordinate with
the metal ion to form a square-planar complex.
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Key Advantage: The bulky 11-membered rings create a hydrophobic shell around the central

metal, significantly enhancing the complex's extractability into organic solvents (e.g.,

chloroform or toluene) compared to water-soluble complexes formed by smaller ligands.

3.2 Visualization: Chelation Pathway

Reaction Conditions

1,2-Cycloundecanedione
Dioxime (Ligand)

Bis(dioxime)Ni(II)
Complex
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Red Precipitate
(Square Planar)

 Aggregation Organic Phase
Extraction

 Lipophilic Transfer

Click to download full resolution via product page

Figure 1: Reaction pathway for the formation of the lipophilic Nickel-Dioxime complex.

Part 4: Operational Protocols
4.1 Reagent Preparation (Solubilization)
Due to the hydrophobicity of the cycloundecane ring, aqueous preparation is ineffective.

Solvent: Use absolute Ethanol (EtOH) or Methanol (MeOH).

Concentration: Prepare a 1% (w/v) solution.

Weigh: 100 mg of 1,2-Cycloundecanedione dioxime.

Dissolve: Add to 10 mL EtOH. Sonicate for 5 minutes if dissolution is slow.

Stability: Fresh preparation is recommended. If stored, keep at 4°C in amber glass to

prevent photo-isomerization (anti- to syn- conversion reduces chelating efficiency).
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4.2 Analytical Workflow: Nickel Determination
This protocol validates the reagent's utility in gravimetric or spectrophotometric analysis.

Sample Prep: Adjust sample solution containing

to pH 4–5 initially.

Buffering: Add

/

buffer to raise pH to 8.0–9.0.

Reagent Addition: Add the 1% ethanolic reagent solution in slight excess (approx. 2 mL per

mg of Ni expected).

Incubation: Heat in a water bath at 60°C for 15 minutes.

Why? Promotes coagulation of the precipitate and ensures thermodynamic equilibrium of

the complex.

Observation: A scarlet/red precipitate indicates positive identification.

Extraction (Optional): For trace analysis, extract with 10 mL Chloroform. The red color

transfers to the organic layer.

Part 5: Emergency Response & Waste Management
5.1 Handling Flowchart
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Start: Handling Reagent

PPE Check:
Nitrile Gloves, Goggles,

Fume Hood

Accidental Exposure?

Skin Contact:
Wash with Soap/Water

(15 mins)

Yes (Dermal)

Eye Contact:
Rinse & Remove Contacts

(15 mins)

Yes (Ocular)

Inhalation:
Move to Fresh Air

Yes (Resp)

Spill Cleanup:
Sweep (No Dust)

Place in Haz. Waste

No (Spill)

Disposal:
Incineration (Nitrogen

containing waste)

Click to download full resolution via product page

Figure 2: Decision tree for safe handling and emergency response.

5.2 Waste Disposal
Classification: Nitrogen-containing organic hazardous waste.

Incompatibility: Do not mix with strong oxidizing agents (e.g., nitric acid, permanganates) as

this may trigger rapid exothermic decomposition.

Method: Incineration in a chemical combustor equipped with a scrubber for

gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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